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Compound of Interest

Compound Name: 3-Bromo-2-nitroanisole

Cat. No.: B1266894 Get Quote

Technical Guide: 3-Bromo-2-nitroanisole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-nitroanisole, a key

chemical intermediate in organic synthesis. The document details its chemical properties,

synthesis, and applications, with a focus on its relevance to the pharmaceutical and

agrochemical industries.

Core Chemical Data
3-Bromo-2-nitroanisole is an aromatic compound with the molecular formula C7H6BrNO3.[1]

Its key quantitative properties are summarized below.
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Property Value Reference

CAS Number 500298-30-6 [1]

Molecular Weight 232.03 g/mol [1]

Appearance Pale yellow solid [1]

Purity >98.0% (GC) [2]

Melting Point Approximately 60-62 °C [1]

Solubility

Soluble in organic solvents like

ethanol and acetone; insoluble

in water.

[1]

Synthesis and Reactivity
3-Bromo-2-nitroanisole is typically synthesized through a two-step process involving the

nitration of anisole followed by bromination.[1] The presence of both a bromine atom and a

nitro group on the anisole backbone makes it a versatile reagent for further chemical

transformations.[3]

Experimental Protocol: Synthesis of 3-Bromo-2-
nitroanisole
This protocol is a generalized procedure based on common organic synthesis methodologies.

[1]

Step 1: Nitration of Anisole

In a reaction vessel, anisole is treated with a mixture of concentrated sulfuric acid and nitric

acid.

The reaction is typically carried out at a controlled temperature to prevent over-nitration.

The primary product of this step is 2-nitroanisole.

Step 2: Bromination of 2-Nitroanisole
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The 2-nitroanisole produced in the previous step is subjected to bromination.

This is achieved using bromine in the presence of a Lewis acid catalyst, such as iron(III)

bromide (FeBr3).

Phase-transfer catalysts may be employed in industrial settings to improve reaction

efficiency.[1]

The final product, 3-Bromo-2-nitroanisole, is then purified.

Chemical Reactivity
The reactivity of 3-Bromo-2-nitroanisole is characterized by two main types of reactions:

Nucleophilic Substitution: The bromine atom can be displaced by various nucleophiles. For

instance, reaction with sodium methoxide can substitute the bromine atom.[1]

Reduction: The nitro group is susceptible to reduction, typically using hydrogen gas with a

palladium catalyst, to yield an amine group (3-bromo-2-aminoanisole).[1]

The electron-withdrawing nature of the nitro group enhances the electrophilicity of the aromatic

ring, making it more reactive towards nucleophiles.[1]

Applications in Research and Development
3-Bromo-2-nitroanisole serves as a crucial building block in the synthesis of more complex

molecules, particularly in the following sectors:

Pharmaceutical Development: It is used as a precursor for creating new pharmaceutical

agents.[1] The ability to functionalize both the bromo and nitro groups allows for the

construction of diverse molecular scaffolds for drug discovery.

Agrochemicals: This compound is utilized in the production of novel pesticides and

herbicides.[3]

Organic Synthesis: It acts as an intermediate in the synthesis of a variety of organic

compounds.[1]
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Industrial Chemicals: 3-Bromo-2-nitroanisole is also involved in the manufacturing of dyes

and other industrial chemicals.[1]

Visualized Workflows and Relationships
Synthesis Workflow

Synthesis of 3-Bromo-2-nitroanisole
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Click to download full resolution via product page

Caption: A diagram illustrating the two-step synthesis of 3-Bromo-2-nitroanisole from anisole.
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Caption: Logical relationship between the reactivity of 3-Bromo-2-nitroanisole and its

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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